REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([CH3:8])[CH:5]=[CH:4][C:3]=1[C:9](=[O:11])[CH3:10].N1C(C)=CC=CC=1C.FC(F)(F)S(O[Si](C)(C)C)(=O)=O.[Br:32]N1C(=O)CCC1=O>O.C(Cl)(Cl)Cl>[Br:32][CH2:10][C:9]([C:3]1[CH:4]=[CH:5][C:6]([CH3:8])=[CH:7][C:2]=1[F:1])=[O:11]
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Name
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Quantity
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0.64 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)C)C(C)=O
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Name
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Quantity
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0.65 mL
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Type
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reactant
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Smiles
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N1=C(C=CC=C1C)C
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Name
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Quantity
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0.71 mL
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Type
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reactant
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Smiles
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FC(S(=O)(=O)O[Si](C)(C)C)(F)F
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Name
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Quantity
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7.5 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Type
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CUSTOM
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Details
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the resultant was stirred for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the resultant was stirred for 30 minutes under ice cooling
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Duration
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30 min
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Type
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STIRRING
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Details
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the resultant was stirred for 10 minutes
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Duration
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10 min
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Type
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EXTRACTION
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Details
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followed by extraction with chloroform
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Type
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CUSTOM
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Details
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An organic layer was separated
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Type
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DISTILLATION
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Details
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the solvent was distilled off under reduced pressure
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Type
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CUSTOM
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Details
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The obtained residue was purified by silica gel column chromatography (OH-type silica gel; hexane/ethyl acetate-gradient elution=99/1→95/5)
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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BrCC(=O)C1=C(C=C(C=C1)C)F
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Type | Value | Analysis |
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AMOUNT: MASS | 0.72 g | |
YIELD: CALCULATEDPERCENTYIELD | 94.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |